4-Ethoxypteridin-2-amine

• Molecular Formula: C8H9N5O
• Molecular Weight: 191.19 g/mol
• IUPAC Name: 4-ethoxypteridin-2-amine
• InChI: InChI=1S/C8H9N5O/c1-2-14-7-5-6(11-4-3-10-5)12-8(9)13-7/h3-4H,2H2,1H3,(H2,9,11,12,13)
• InChI Key: VAJUOMDDHCPZHT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC2=NC=CN=C21)N

Description

4-Ethoxypteridin-2-amine is a useful research compound. Its molecular formula is C8H9N5O and its molecular weight is 191.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,5,6-triamino-4-ethoxy-pyrimidine (10.54 g, 62.37 mmoles) in ethanol (160 ml) was added glyoxal (40% solution in water, 2.7 ml, 18.6 mmoles). The reaction mixture was refluxed for 4 hours. Some insoluble material was filtered off. The filtrate was concentrated in vacuo and the residue purified by flash chromatography (silica, using a CH3OH/CH2Cl2 mixture (5:95) as the eluent), providing the pure title compound (7.34 g, yield: 62%). The spectral data of the product are identical with the literature data (W. Pfleiderer et al. cited supra).